4-Phenyl-2-(4-(trifluoromethyl)phenyl)thiazole
Description
Scientific Research Applications
Corrosion Inhibition
4-Phenyl-2-(4-(trifluoromethyl)phenyl)thiazole derivatives, such as thiazole hydrazones, have been investigated for their potential as mild steel corrosion inhibitors in acidic media. They have shown promising results, effectively reducing corrosion by suppressing both anodic and cathodic processes, as evidenced by various thermodynamic and electrochemical techniques (Chaitra et al., 2016).
Anticancer Activity
Some derivatives of 4-Phenyl-2-(4-(trifluoromethyl)phenyl)thiazole have been synthesized and evaluated for their anticancer activity. Notably, certain compounds showed significant activity against various cancer cell lines, marking them as potential candidates for anticancer drugs (Cai et al., 2016).
Human Neutrophil Elastase Inhibition and Antiproliferative Activity
In a study, phthalimide-based thiazoles containing 4-trifluoromethyl substituents demonstrated high inhibitory activity against human neutrophil elastase and significant antiproliferative activity against human cancer cell lines (Donarska et al., 2022).
Synthesis of Novel Hybrid Materials
4-Phenyl-2-(4-(trifluoromethyl)phenyl)thiazole and its derivatives have been used in the synthesis of novel hybrid materials, like carbon nanotube-reinforced thiazole dyes/silica hybrids, demonstrating potential in material science applications (Yen et al., 2013).
Antiviral, Antioxidant, and Antibacterial Activities
Certain aminothiazole derivatives of 4-Phenyl-2-(4-(trifluoromethyl)phenyl)thiazole have shown significant antiviral activity against influenza strains, antioxidant activity, and antibacterial activity against common pathogens, suggesting a potential role in pharmaceuticals (Minickaitė et al., 2022).
Photophysical Properties
Some thiazole derivatives have been studied for their photophysical properties. The synthesis of 5-N-Arylamino-4-methylthiazoles, including derivatives of 4-Phenyl-2-(4-(trifluoromethyl)phenyl)thiazole, showed promising results in terms of fluorescence properties, indicating potential applications in photophysical research (Murai et al., 2017).
properties
IUPAC Name |
4-phenyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10F3NS/c17-16(18,19)13-8-6-12(7-9-13)15-20-14(10-21-15)11-4-2-1-3-5-11/h1-10H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKBDSHASXLWOHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CSC(=N2)C3=CC=C(C=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10F3NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Phenyl-2-(4-(trifluoromethyl)phenyl)thiazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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